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Compound of Interest

Compound Name: Trimethyl amine phosphate

Cat. No.: B15338036

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trimethylamine phosphate, a term
that can refer to two distinct chemical entities: the salt trimethylammonium phosphate and the
ester trimethyl phosphate. Both compounds hold relevance in various scientific and industrial
domains. This document elucidates their chemical and physical properties, provides detailed
experimental protocols for their synthesis and analysis, and presents visual representations of
key processes to facilitate understanding.

Compound Identification and Properties

The nomenclature "trimethylamine phosphate" is ambiguous and can lead to confusion
between an acid-base salt and an organic ester. It is crucial to distinguish between these two
compounds as their properties and applications differ significantly.

o Trimethylammonium Phosphate: This is the salt formed from the reaction of trimethylamine
(a weak base) and phosphoric acid. It is primarily utilized in biochemical and molecular
biology research as a buffer component.

o Trimethyl Phosphate: This is the tri-ester of methanol and phosphoric acid. It finds
applications as a solvent, reagent in chemical synthesis, and as a flame retardant.

The key quantitative data for both compounds are summarized in the tables below for easy
comparison.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15338036?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15338036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Table 1: Quantitative Data for Trimethylammonium

Phosphate
Property Value
Molecular Formula C3H12NO4P
Molecular Weight 157.11 g/mol
Appearance Typically used in solution
IUPAC Name N,N-dimethylmethanamine;phosphoric acid

ble 2: o for Trimethyl Phosol

Property

Value

Molecular Formula

C3Ho04P

Molecular Weight 140.07 g/mol [1]
Appearance Colorless liquid
Density 1.197 g/mL at 25 °C
Melting Point -46 °C

Boiling Point 197 °C

Solubility in Water Miscible

Refractive Index n20/D 1.395

IUPAC Name

Trimethyl phosphate

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of both

trimethylammonium phosphate and trimethyl phosphate.

Synthesis Protocols

Trimethylammonium phosphate is typically prepared and used in situ as a buffer solution.

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://www.chemicalbook.com/synthesis/trimethyl-phosphate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15338036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

Phosphoric acid (HsPOa4), 85%
Trimethylamine (N(CHs)3)
Deionized water

pH meter

Stir plate and stir bar
Volumetric flask (1 L)

Ice bath

Procedure:

Fill a 1 L volumetric flask with approximately 800 mL of deionized water.
Place the flask in an ice bath on a stir plate and add a stir bar.

Slowly add a calculated amount of 85% phosphoric acid to the water with continuous stirring.
The amount will depend on the desired final concentration and pH, but for a 1M solution,
start with a molar equivalent.

Carefully and slowly, add trimethylamine to the phosphoric acid solution. This reaction is
exothermic. Monitor the pH of the solution continuously.

Continue adding trimethylamine dropwise until the desired pH of 7.4 is reached.

Once the desired pH is stable, remove the flask from the ice bath and allow it to reach room
temperature.

Add deionized water to the volumetric flask until the 1 L mark is reached.

Store the buffer solution at 4 °C.
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This protocol is based on the reaction of phosphorus oxychloride with methanol in the presence
of a base to neutralize the HCI byproduct.[1]

Materials:

Phosphorus oxychloride (POCIs)

e Anhydrous methanol (CH3zOH)

o A suitable amine base (e.g., triethylamine or pyridine)

e An inert solvent (e.g., diethyl ether or dichloromethane)
e Three-neck round-bottom flask

e Dropping funnel

» Condenser

 Stir plate and stir bar

* Ice bath

Procedure:

e Set up a three-neck round-bottom flask equipped with a stir bar, a dropping funnel, and a
condenser under a nitrogen or argon atmosphere.

« In the flask, dissolve anhydrous methanol and the amine base in the inert solvent.
e Cool the flask in an ice bath to 0-5 °C.

» Slowly add phosphorus oxychloride to the stirred solution from the dropping funnel. Maintain
the temperature below 10 °C throughout the addition.

o After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for several hours or overnight.
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e The reaction will produce a precipitate of the amine hydrochloride salt. Filter the mixture to
remove the salt.

e Wash the filtrate with a saturated sodium bicarbonate solution and then with brine.
» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

 Filter to remove the drying agent and remove the solvent under reduced pressure using a
rotary evaporator.

o The crude trimethyl phosphate can be purified by fractional distillation under reduced
pressure.

Analytical Protocols

While a dedicated spectrum for the salt is not readily available, the presence of the
trimethylammonium cation can be confirmed by *H and *3C NMR spectroscopy. The *H NMR
spectrum of the trimethylammonium cation typically shows a singlet for the nine equivalent
protons of the methyl groups. The chemical shift will be influenced by the solvent and the pH. In
D20, the singlet for the methyl protons of trimethylammonium chloride appears around 2.9
ppm. The phosphate anion can be characterized by 3P NMR spectroscopy.

This method is suitable for the quantification of trimethyl phosphate in various matrices.[2]
Instrumentation:

e Gas chromatograph coupled to a mass spectrometer (GC-MS).

e A suitable capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 pm).

GC Conditions:

» Carrier Gas: Helium at a constant flow rate.

 Inlet Temperature: 250 °C.

« Injection Mode: Spilitless.
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e Oven Temperature Program: Initial temperature of 70 °C for 2 minutes, then ramp at 10
°C/min to 280 °C and hold for 5 minutes.

MS Conditions:

lon Source Temperature: 230 °C.

Transfer Line Temperature: 280 °C.

lonization Mode: Electron Impact (El) at 70 eV.

Acquisition Mode: SCAN or Selected lon Monitoring (SIM) for higher sensitivity, monitoring
characteristic ions of trimethyl phosphate (e.g., m/z 140, 125, 110, 95, 79).

Sample Preparation:

o Samples should be dissolved in a suitable organic solvent (e.g., acetone or acetonitrile).
e Aninternal standard (e.g., triphenyl phosphate) can be used for accurate quantification.
 Filter the sample through a 0.22 um PTFE filter before injection.

Signaling Pathways and Experimental Workflows

As of the current scientific literature, there is no established direct role of trimethylammonium
phosphate or trimethyl phosphate in specific signaling pathways. Trimethylammonium
phosphate is primarily used as a buffering agent to maintain stable pH conditions in
experiments that may involve the study of various signaling pathways.

To meet the visualization requirements, the following diagrams illustrate key experimental
workflows described in this guide.
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Caption: Synthesis workflow for trimethyl phosphate.
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Caption: General workflow for GC-MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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